Cas no 1096-38-4 (16-Dehydroprogesterone)

• Product Name: 16-Dehydroprogesterone
• CAS No: 1096-38-4
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• MDL: MFCD00003651
• CID: 40722
• PubChem ID: 101964
• Update Time: 2025-08-03

16-Dehydroprogesterone Chemical and Physical Properties

Names and Identifiers

• Pregna-4,16-diene-3,20-dione
• 4,16-Pregnadiene-3,20-dione
• (8R,9S,10R,13S,14S)-17-acetyl-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
• 16-DEHYDROPROGESTERONE
• 16-DEHYDRO-PROGESTERONE
• 16,17-Didehydroprogesterone
• 3,20-Dioxopregna-4,16-diene
• delta4,16-Pregnadiene-3,20-dione
• Pregna-4,16-dien-3,20-dion
• pregna-4,16-dien-3,20-dione
• Pregna-4,20-dione
• Pregnadien-(4.16)-dion-(3.20)
• C03207
• ZK-47520
• NSC-11037
• 4,16-PREGNADIEN-3,20-DIONE
• 16-DEHYDROPROGESTERONE CRYSTALLINE
• 17-Acetylandrosta-4,16-diene-3-one
• 16-?Dehydroprogesterone
• JU0YQ9DZ2O
• .DELTA.16-Progesterone
• VRRHHTISESGZFN-RKFFNLMFSA-N
• 3,16-diene
• .DELTA.4,20-dione
• D16-Progesterone
• N
• delta.16-Progesterone
• NSC-9785
• 16-Dehydroprogesterone, 97%
• DS-6807
• PD124055
• LMST02030163
• 16-ehydroprogesterone
• AKOS022172049
• 1096-38-4
• NSC9785
• NS00041680
• HY-128378
• SCHEMBL4661581
• Delta(4,16)-pregnadiene-3,20-dione
• D4,16-Pregnadiene-3,20-dione
• CHEBI:18204
• MFCD00003651
• UNII-JU0YQ9DZ2O
• NSC 11037
• DTXSID10862535
• CS-0099261
• NSC11037
• .DELTA.4,16-Pregnadiene-3,20-dione
• Q27102899
• NSC 9785
• s6140
• EINECS 214-142-8
• delta16-Progesterone
• delta(16)-Progesterone
• DTXCID801333848
• 16-Dehydroprogesterone

• MDL： MFCD00003651
• Inchi： 1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h6,12,16,18-19H,4-5,7-11H2,1-3H3/t16-,18-,19-,20-,21+/m0/s1
• InChI Key： VRRHHTISESGZFN-RKFFNLMFSA-N
• SMILES： O=C(C)C1=CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CCC(C=C3CC[C@H]12)=O

Computed Properties

• Exact Mass: 312.20900
• Monoisotopic Mass: 312.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 3.9

Experimental Properties

• Color/Form: White or off white crystalline powder.
• Melting Point: 157-161 ºC
• PSA: 34.14000
• LogP: 4.64360

16-Dehydroprogesterone Security Information

• WGK Germany：3
• Hazard Category Code： R20/21/22;R40
• Safety Instruction： S22-S36
• Hazardous Material Identification：
• Safety Term：S22;S36
• Risk Phrases：R20/21/22; R40

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids